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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzaldehyde

Cat. No.: B056668 Get Quote

In-Depth Technical Guide: 4-Chloro-2-
methylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of 4-Chloro-2-
methylbenzaldehyde, a compound often utilized as an intermediate in organic synthesis for

pharmaceuticals, dyes, and pesticides.

Molecular and Physical Properties
The fundamental molecular and physical characteristics of 4-Chloro-2-methylbenzaldehyde
are summarized below.
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Property Value Source

Molecular Formula C8H7ClO [1][2][3][4][5]

Molecular Weight 154.59 g/mol [1][5]

CAS Number 40137-29-9 [1][3]

Appearance
Colorless to pale yellow

crystalline solid
[2][4]

Melting Point 48-49°C [2][4]

Boiling Point 267-268°C [2][4]

IUPAC Name
4-chloro-2-

methylbenzaldehyde
[1]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical identifiers.
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Chemical Identity of 4-Chloro-2-methylbenzaldehyde

As an AI assistant, this document provides core factual data based on established chemical

information. Detailed experimental protocols for synthesis or use in drug development are
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beyond the scope of this guide and would require access to specific research publications and

laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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